Cas no 1806065-14-4 (2-(Aminomethyl)-6-(difluoromethyl)-4-methylpyridine)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-4-methylpyridine
• CAS No: 1806065-14-4
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 4849201
• Update Time: 2025-10-29

2-(Aminomethyl)-6-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H10F2N2/c1-5-2-6(4-11)12-7(3-5)8(9)10/h2-3,8H,4,11H2,1H3
• InChI Key： WQLDPSZNQUCUPR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=CC(CN)=N1)F

Computed Properties

• Exact Mass: 172.08120465 g/mol
• Monoisotopic Mass: 172.08120465 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 172.18
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-4-methylpyridine

2-(Aminomethyl)-6-(difluoromethyl)-4-methylpyridine: A Comprehensive Overview

The compound 2-(Aminomethyl)-6-(difluoromethyl)-4-methylpyridine (CAS No. 1806065-14-4) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This pyridine derivative has garnered attention due to its unique structural features and versatile applications. In this article, we will delve into its synthesis, properties, and the latest research findings that highlight its importance in contemporary scientific studies.

2-(Aminomethyl)-6-(difluoromethyl)-4-methylpyridine is characterized by its pyridine ring, which serves as the central framework. The substituents on the ring include an aminomethyl group at position 2, a difluoromethyl group at position 6, and a methyl group at position 4. These substituents not only influence the molecule's electronic properties but also play a crucial role in determining its reactivity and stability. Recent studies have shown that the presence of these groups enhances the molecule's ability to act as a ligand in coordination chemistry, making it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other advanced materials.

The synthesis of 2-(Aminomethyl)-6-(difluoromethyl)-4-methylpyridine involves a multi-step process that typically begins with the preparation of the pyridine ring. This is followed by selective substitution reactions to introduce the desired functional groups. The introduction of the difluoromethyl group at position 6 is particularly challenging and often requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently developed novel catalytic methods that significantly improve the efficiency of this step, making large-scale production more feasible.

One of the most promising applications of 2-(Aminomethyl)-6-(difluoromethyl)-4-methylpyridine lies in its use as a precursor for advanced materials. For instance, its ability to coordinate with metal ions has led to its incorporation into MOFs, which are widely used in gas storage, catalysis, and sensing technologies. Recent experiments have demonstrated that MOFs synthesized using this compound exhibit exceptional stability under harsh conditions, making them ideal for industrial applications.

In addition to its role in materials science, 2-(Aminomethyl)-6-(difluoromethyl)-4-methylpyridine has also shown potential in medicinal chemistry. Its unique structure allows it to interact with biological molecules in specific ways, making it a candidate for drug design. Studies have explored its ability to inhibit certain enzymes and modulate cellular pathways, suggesting that it could be developed into therapeutic agents for various diseases.

The electronic properties of 2-(Aminomethyl)-6-(difluoromethyl)-4-methylpyridine are another area of active research. Computational studies have revealed that the molecule exhibits interesting electronic transitions, which could be harnessed in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are currently investigating how these properties can be optimized for practical applications.

In conclusion, 2-(Aminomethyl)-6-(difluoromethyl)-4-methylpyridine (CAS No. 1806065-14-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.